Cas no 879478-43-0 (2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol)

• Product Name: 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol
• CAS No: 879478-43-0
• MF: C₂₇H₂₇N₃O₄
• MW: 457.520986795425
• CID: 5421185
• Update Time: 2025-10-29

2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-((2,5-dimethylbenzyl)oxy)-2-(2-imino-5-(2-methoxyphenoxy)-6-methyl-1,2-dihydropyrimidin-4-yl)phenol
• 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol

• Inchi： 1S/C27H27N3O4/c1-16-9-10-17(2)19(13-16)15-33-20-11-12-21(22(31)14-20)25-26(18(3)29-27(28)30-25)34-24-8-6-5-7-23(24)32-4/h5-14,31H,15H2,1-4H3,(H2,28,29,30)
• InChI Key： PWHROGYUTPMUNX-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC(C)=CC=C2C)=CC=C1C1C(OC2=CC=CC=C2OC)=C(C)N=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol

Comprehensive Overview of 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol (CAS No. 879478-43-0)

The compound 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol (CAS No. 879478-43-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrimidine and phenolic moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. This article delves into the molecular characteristics, applications, and current research trends surrounding this compound.

One of the most intriguing aspects of 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol is its dual functionality. The presence of both amino and methoxy groups allows for versatile interactions with biological targets. Recent studies have explored its efficacy in targeting inflammatory pathways, a hot topic in modern medicine due to the rising prevalence of chronic inflammatory diseases. Additionally, its methylpyrimidin core has been linked to potential antioxidant properties, which are highly sought after in the development of neuroprotective agents.

In the context of drug discovery, this compound stands out for its selective binding affinity. Computational modeling and in vitro assays have demonstrated its ability to interact with specific protein kinases, making it a valuable tool for understanding disease mechanisms. The 2,5-dimethylphenyl moiety, in particular, has been identified as a key structural feature that enhances its stability and bioavailability. These attributes align with the growing demand for small-molecule therapeutics that offer precision and minimal side effects.

The synthesis of 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in green chemistry have also influenced its production, as researchers aim to reduce environmental impact. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals and enthusiasts alike.

From a commercial perspective, the compound's CAS No. 879478-43-0 serves as a critical identifier for procurement and regulatory compliance. Suppliers and researchers often search for this number to ensure they are working with the correct substance. Its inclusion in high-throughput screening libraries further underscores its relevance in modern biomedical research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative drug development.

In summary, 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its promising therapeutic applications, makes it a subject of ongoing investigation. Whether you're a researcher, a student, or simply curious about the latest in pharmaceutical science, this compound offers a compelling case study in the power of molecular design.